Cas no 96760-44-0 (1,2-Dioctanoyl-sn-glycero-phosphoethanolamine)

• Product Name: 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine
• CAS No: 96760-44-0
• MF: C₂₁H₄₂NO₈P
• MW: 467.533848285675
• CID: 751313
• PubChem ID: 9546804
• Update Time: 2025-06-07

1,2-Dioctanoyl-sn-glycero-phosphoethanolamine Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,(R)-
• 1,2-dioctanoyl-sn-glycero-3-phosphoethanolamine
• 08:0 PE
• PE(8:0/8:0)
• Octanoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester (9CI)
• Octanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)- (ZCI)
• 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine
• (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl dioctanoate
• NS00073974
• (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyldioctanoate
• CHEBI:186312
• LMGP02010102
• G91000
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-octanoyloxypropyl] octanoate
• Octanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-
• SCHEMBL238715
• 96760-44-0

• Inchi： 1S/C21H42NO8P/c1-3-5-7-9-11-13-20(23)27-17-19(18-29-31(25,26)28-16-15-22)30-21(24)14-12-10-8-6-4-2/h19H,3-18,22H2,1-2H3,(H,25,26)/t19-/m1/s1
• InChI Key： UNACBKDVIYEXSL-LJQANCHMSA-N
• SMILES： [C@@H](OC(=O)CCCCCCC)(COC(=O)CCCCCCC)COP(O)(=O)OCCN

Computed Properties

• Exact Mass: 467.26480430g/mol
• Monoisotopic Mass: 467.26480430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: 10 mg/mL (850699C-10mg)
  10 mg/mL (850699C-25mg)
  25 mg/mL (850699C-500mg)

1,2-Dioctanoyl-sn-glycero-phosphoethanolamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines

Additional information on 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine

Professional Introduction to 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine (CAS No. 96760-44-0)

1,2-Dioctanoyl-sn-glycero-phosphoethanolamine, identified by the Chemical Abstracts Service Number (CAS No.) 96760-44-0, is a specialized lipid compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This zwitterionic phospholipid derivative is characterized by its unique structural properties, which make it a valuable component in various biomedical applications, particularly in drug delivery systems and biomimetic membrane research.

The molecular structure of 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine consists of two octanoyl chains attached to the glycerol backbone, with a phosphoethanolamine head group. This configuration imparts favorable physicochemical properties, such as high stability in aqueous environments and compatibility with biological membranes. These attributes have positioned it as a promising candidate for enhancing the efficacy and safety of therapeutic agents.

In recent years, advancements in nanomedicine have highlighted the potential of 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine as a key structural component in liposomal and micellar drug delivery systems. Its ability to self-assemble into spherical vesicles or micelles allows for the encapsulation and targeted delivery of hydrophobic and hydrophilic drugs. Studies have demonstrated that formulations incorporating this phospholipid exhibit improved pharmacokinetics and reduced systemic toxicity compared to conventional therapies.

One of the most compelling applications of 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine is in the development of siRNA and mRNA delivery systems. Small interfering RNA (siRNA) and messenger RNA (mRNA) therapeutics have shown immense promise in treating genetic disorders and infectious diseases; however, their clinical translation has been hindered by challenges in efficient delivery. Research has shown that lipids derived from 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine can form stable nanoparticles that protect nucleic acids from degradation and facilitate their uptake by target cells. This has opened new avenues for gene therapy and vaccine development.

The compound's role in biomimetic membrane research is also noteworthy. By mimicking the composition of natural cell membranes, 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine based membranes provide an ideal platform for studying membrane-associated processes such as signal transduction and drug transport. These studies not only contribute to fundamental biological understanding but also aid in the design of novel pharmaceutical agents with enhanced membrane interaction properties.

Emerging research indicates that 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine may have applications beyond traditional drug delivery. For instance, its amphiphilic nature makes it suitable for use in cosmetics and personal care products as an emulsifier or stabilizer. Additionally, its biocompatibility suggests potential use in tissue engineering scaffolds and wound healing formulations.

The synthesis of 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine typically involves phosphatidylcholine or phosphatidylethanolamine as starting materials, followed by selective acylation with octanoic acid derivatives. The precise control over chain length and composition allows for fine-tuning of physicochemical properties to meet specific application requirements. Recent innovations in synthetic methodologies have improved yield and purity, making large-scale production more feasible.

Evaluation of 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine's efficacy has been supported by numerous preclinical studies. In vitro assays have demonstrated its ability to enhance cellular uptake of therapeutic payloads across various cell lines. In vivo studies further corroborate its potential for reducing off-target effects while maintaining high bioavailability. These findings have prompted clinical trials investigating its use in oncology, neurology, and anti-inflammatory therapies.

The future prospects for 1,2-Dioctanoyl-sn-glycero-phosphoethanolamine are promising, with ongoing research exploring novel applications such as photodynamic therapy enhancement and combination therapy regimens. Collaborative efforts between academia and industry are driving innovation in lipid-based drug delivery systems, positioning this compound at the forefront of pharmaceutical advancements.

In conclusion,1,2-Dioctanoyl-sn-glycero-phosphoethanolamine (CAS No. 96760-44-0) represents a versatile lipid derivative with broad utility across multiple biomedical disciplines. Its unique structural features enable its use in sophisticated drug delivery systems while maintaining biocompatibility and stability. As research continues to uncover new applications,1,2-Dioctanoyl-sn-glycero-phosphoethanolamine is poised to play an increasingly significant role in advancing therapeutic modalities.